Cas no 97872-24-7 (2-(1,2-benzoxazol-3-yl)-N-(2-phenylpropan-2-yl)hexanamide)

• Product name: 2-(1,2-benzoxazol-3-yl)-N-(2-phenylpropan-2-yl)hexanamide
• CAS No: 97872-24-7
• MF: C₂₂H₂₆N₂O₂
• MW: 350.454
• CID: 1992326
• PubChem ID: 176685

2-(1,2-benzoxazol-3-yl)-N-(2-phenylpropan-2-yl)hexanamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-benzoxazol-3-yl)-N-(2-phenylpropan-2-yl)hexanamide
• 2-(1,2-Benzoxazol-3-yl)-N-(2-phenylpropan-2-yl)hexanimidic acid
• 97872-24-7
• 1,2-Benzisoxazole-3-acetamide, alpha-butyl-N-(1-methyl-1-phenylethyl)-
• DTXSID90913594

• Inchi： InChI=1S/C22H26N2O2/c1-4-5-13-18(20-17-14-9-10-15-19(17)26-24-20)21(25)23-22(2,3)16-11-7-6-8-12-16/h6-12,14-15,18H,4-5,13H2,1-3H3,(H,23,25)
• InChI Key： DTSNVOSVLUWGAW-UHFFFAOYSA-N
• SMILES： CCCCC(C1=NOC2=CC=CC=C21)C(=O)NC(C)(C)C3=CC=CC=C3

Computed Properties

• Exact Mass: 350.199428076Da
• Monoisotopic Mass: 350.199428076Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 55.1Ų